![molecular formula C14H14N2O4 B4777872 N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide](/img/structure/B4777872.png)
N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide
Overview
Description
N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide, also known as 2-FA, is a synthetic compound that belongs to the class of phenylfuranylamines. It is a potent and selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress responses in the brain. In recent years, 2-FA has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various neuropsychiatric disorders.
Mechanism of Action
The mechanism of action of N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide involves its selective binding to the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress responses in the brain. Activation of this receptor by this compound leads to the release of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and emotion.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the modulation of intracellular signaling pathways. It has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide in lab experiments is its selectivity for the serotonin 5-HT1A receptor, which allows for more precise and targeted studies of its effects on mood and behavior. However, one limitation of using this compound is that it has not yet been extensively studied in humans, so its potential therapeutic applications in humans are still largely unknown.
Future Directions
There are a number of potential future directions for research on N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide, including further studies of its potential therapeutic applications in humans, as well as studies of its effects on other neurotransmitter systems and intracellular signaling pathways. Additionally, the development of more selective and potent analogs of this compound may lead to the discovery of new therapeutic agents for the treatment of neuropsychiatric disorders.
Scientific Research Applications
N-(2-{[(2-hydroxyethyl)amino]carbonyl}phenyl)-2-furamide has been extensively studied for its potential therapeutic applications in the treatment of various neuropsychiatric disorders, including depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models and has also been found to improve cognitive function and memory.
properties
IUPAC Name |
N-[2-(2-hydroxyethylcarbamoyl)phenyl]furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4/c17-8-7-15-13(18)10-4-1-2-5-11(10)16-14(19)12-6-3-9-20-12/h1-6,9,17H,7-8H2,(H,15,18)(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPKZZXCCNHNAPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCO)NC(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.